2-(4-Methoxyphenyl)-1-(4-(6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-methoxyphenyl)-1-[4-[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H26N6O2/c1-17-4-3-5-20(24-17)25-21-10-11-22(27-26-21)28-12-14-29(15-13-28)23(30)16-18-6-8-19(31-2)9-7-18/h3-11H,12-16H2,1-2H3,(H,24,25,26)
• InChI Key: UBGXMRYZVFBZDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NN=C(C=C2)N3CCN(CC3)C(=O)CC4=CC=C(C=C4)OC
• Molecular Formula: C23H26N6O2
• Molecular Weight: 418.5 g/mol

Description

2-(4-Methoxyphenyl)-1-(4-(6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H26N6O2 and its molecular weight is 418.501. The purity is usually 95%.
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Scientific Research Applications

• Analgesic and Anti-inflammatory Applications :

  • A study by Gökçe et al. (2005) synthesized derivatives of pyridazinone, which includes a similar structure to the queried compound. These derivatives exhibited significant analgesic and anti-inflammatory activities, with one of the compounds showing greater potency than acetylsalicylic acid in analgesic tests and comparable anti-inflammatory activity to indometacin (Gökçe et al., 2005).

• Synthesis and Chemical Properties :

  • Koza et al. (2013) reported the synthesis of novel compounds, including pyridazinone derivatives, starting from methyl 2-(2-methoxy-2-oxoethyl)furan and thiophene-3-carboxylate. This research provides insights into the synthetic pathways and chemical properties of related compounds (Koza et al., 2013).

• Cardioprotective and Ulcerogenic Sparing Effects :

  • Sharma and Bansal (2016) synthesized 2-substituted-4-aryl-6-phenylpyridazin-3(2H)-ones, which are structurally related to the queried compound. They found that these compounds have potential as anti-inflammatory and analgesic agents with cardioprotective and ulcerogenic sparing effects (Sharma & Bansal, 2016).

• Antimicrobial Activities :

  • Bektaş et al. (2007) explored the synthesis of novel 1,2,4-Triazole derivatives, including compounds with pyridazinone moieties. These compounds were tested for antimicrobial activities, showing variable effectiveness against different microorganisms (Bektaş et al., 2007).

• Large Scale Synthesis :

  • Bryant et al. (1995) developed a large-scale synthesis method for 3-chloro-5-methoxypyridazine, a compound closely related to the queried chemical. This research provides valuable information on the scalability of synthesizing such compounds (Bryant et al., 1995).